Cas no 2229430-50-4 (2-amino-2-(1,3-thiazol-4-yl)propan-1-ol)

• Product Name: 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol
• CAS No: 2229430-50-4
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 6455344
• PubChem ID: 165677683
• Update Time: 2025-06-21

2-amino-2-(1,3-thiazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol
• EN300-1779996
• 2229430-50-4

• Inchi： 1S/C6H10N2OS/c1-6(7,3-9)5-2-10-4-8-5/h2,4,9H,3,7H2,1H3
• InChI Key： REVYBOYDDIUASR-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C)(CO)N

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87.4Ų

Additional information on 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol

Introduction to 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol (CAS No: 2229430-50-4)

2-amino-2-(1,3-thiazol-4-yl)propan-1-ol, identified by the CAS number 2229430-50-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino group, a propanol backbone, and a 1,3-thiazole ring, has garnered attention for its potential applications in drug discovery and molecular recognition. The presence of the 1,3-thiazole moiety, known for its structural stability and biological activity, makes this compound a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol can be described as a derivative of thiazole, which is a heterocyclic compound consisting of sulfur and nitrogen atoms in its ring system. This arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The compound’s solubility profile and metabolic stability are also critical factors that determine its suitability for pharmaceutical applications. Recent studies have highlighted the importance of such structural features in enhancing binding affinity and selectivity towards therapeutic targets.

In the context of modern drug development, 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol represents an intriguing scaffold for designing novel bioactive molecules. The thiazole ring is a well-documented pharmacophore found in numerous FDA-approved drugs, including antibiotics and antifungals. Its ability to modulate enzyme activity and receptor binding makes it a valuable component in medicinal chemistry libraries. Researchers have been exploring derivatives of thiazole to develop treatments for various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual screening techniques combined with molecular docking studies have been employed to identify potential lead compounds for further optimization. The structural flexibility of 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol allows for modifications that can fine-tune its pharmacokinetic properties. For instance, substituents at the 4-position of the thiazole ring can significantly alter the compound’s interaction with biological targets.

The synthesis of 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 2-position and the thiazole moiety at the 4-position are critical steps that determine the compound’s final properties. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

One of the most compelling aspects of 2-amino-2-(1,3-thiazol-4-yl)propan-1-ol is its potential as a building block for more complex molecules. By appending different functional groups or linking it to other pharmacophores, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel drug candidates.

The role of 1,3-thiazole derivatives in medicinal chemistry extends beyond their use as standalone drugs. They often serve as key components in prodrugs designed to enhance bioavailability or targeted delivery systems. The thiazole ring’s ability to undergo metabolic transformations can be exploited to release active pharmaceutical ingredients at specific sites within the body.

Current research is focused on understanding how structural modifications influence the biological activity of 2-amino-2-(1,3-thiazol-4-y l)propan -1 -ol. For example, studies have investigated the impact of varying substituents on the thiazole ring on enzyme inhibition profiles. These investigations not only provide insights into structure-function relationships but also guide the design of next-generation compounds with improved therapeutic efficacy.

The development of new synthetic routes has also been a key focus area. Catalytic methods that enable efficient functionalization of heterocyclic compounds are particularly valuable for producing complex molecules like 2-amino -2-(1 ,3 -thia z ol -4 -y l )pr opan -1 -o l on an industrial scale. Such methods not only reduce costs but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 2-amino - 2 -( 1 ,3 -thia z ol -4 -y l )pr opan - 1 -o l ( CAS No: 2229430 -50 -4) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an attractive scaffold for developing novel bioactive molecules . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in drug discovery and development .